Cas no 2417-74-5 (1-(Bromomethyl)-4-butoxy-benzene)

1-(Bromomethyl)-4-butoxy-benzene structure
2417-74-5 structure
Product Name:1-(Bromomethyl)-4-butoxy-benzene
CAS No:2417-74-5
MF:C11H15BrO
MW:243.140202760696
CID:251160
PubChem ID:12785266
Update Time:2025-04-19

1-(Bromomethyl)-4-butoxy-benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-(bromomethyl)-4-butoxy-
    • 1-(bromomethyl)-4-butoxybenzene
    • 1-(Bromomethyl)-4-butoxy-benzene
    • 4-N-BUTOXYBENZYL BROMIDE
    • 4-butoxybenzyl bromide
    • 1-(bromomethyl) -4-butoxybenzene
    • 2417-74-5
    • SCHEMBL4487824
    • DTXSID50509795
    • BDFZQEDEJPQJNB-UHFFFAOYSA-N
    • Benzene, 1-(bromomethyl)-4-butoxy-
    • CAA41774
    • Inchi： 1S/C11H15BrO/c1-2-3-8-13-11-6-4-10(9-12)5-7-11/h4-7H,2-3,8-9H2,1H3
    • InChI Key： BDFZQEDEJPQJNB-UHFFFAOYSA-N
    • SMILES： BrCC1C=CC(=CC=1)OCCCC

Computed Properties

  • Exact Mass: 242.03100
  • Monoisotopic Mass: 242.03063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.263
  • Boiling Point: 292.675 °C at 760 mmHg
  • Flash Point: 115.708 °C
  • PSA: 9.23000
  • LogP: 3.76040
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(Bromomethyl)-4-butoxy-benzene Security Information

1-(Bromomethyl)-4-butoxy-benzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

1-(Bromomethyl)-4-butoxy-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B688490-250mg
1-(Bromomethyl)-4-butoxy-benzene
 2417-74-5
250mg
 $ 155.00 2023-04-18
TRC
B688490-1g
1-(Bromomethyl)-4-butoxy-benzene
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1g
 $ 170.00 2022-06-06
TRC
B688490-2.5g
1-(Bromomethyl)-4-butoxy-benzene
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2.5g
 $ 414.00 2023-04-18
TRC
B688490-5g
1-(Bromomethyl)-4-butoxy-benzene
 2417-74-5
5g
 $ 625.00 2022-06-06
TRC
B688490-10g
1-(Bromomethyl)-4-butoxy-benzene
 2417-74-5
10g
 $ 1275.00 2023-04-18
TRC
B688490-25g
1-(Bromomethyl)-4-butoxy-benzene
 2417-74-5
25g
 $ 2670.00 2023-04-18
TRC
B688490-1000mg
1-(Bromomethyl)-4-butoxy-benzene
 2417-74-5
1g
 $ 207.00 2023-04-18
TRC
B688490-5000mg
1-(Bromomethyl)-4-butoxy-benzene
 2417-74-5
5g
 $ 758.00 2023-04-18

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